Odorranain-P-RA1 peptide precursor

• bioactivity: Antimicrobial
• sequence: VASVAAEMMQHVYCAASKKC

Description

The Odorranain-P-RA1 peptide precursor is a synthetic peptide consisting of 20 amino acids (VASVAAEMMQHVYCAASKKC) . It is derived from the skin secretions of Odorrana andersonii (the golden crossband frog), a species known to be a rich source of diverse antimicrobial peptides (AMPs) . As a precursor molecule, it is an inactive form that can be processed through post-translational modification to yield active peptides, a common biological mechanism for the safe storage and rapid deployment of potent compounds . This peptide precursor is of significant interest in antimicrobial research. It exhibits documented antimicrobial activity and is part of the frog's innate immune defense system . Researchers study this peptide and its analogs to better understand structure-activity relationships and their potential in combating antibiotic-resistant bacteria . The exploration of amphibian-derived peptides like Odorranain-P-RA1 provides valuable templates for the development of novel anti-infective agents. This product is supplied as a lyophilized powder with a high purity level of 95.9% as determined by HPLC . For optimal stability, it must be stored in a freezer at or below -20 °C. This product is labeled "For Research Use Only" and is not intended for diagnostic or therapeutic applications .

Comparison with Similar Compounds

Comparison with Similar Compounds

Evolutionary and Phylogenetic Context

Phylogenetic analysis places Odorranain-P-RA1 within a clade of amphibian-derived RFamide peptides (e.g., GnIH and NPFF precursors) rather than bacterial thiopeptides (, Fig. 3). This suggests convergent evolution of antimicrobial functions:

• Sequence Homology : Odorranain-P-RA1 shares a C-terminal LPXRFamide motif with amphibian GnIH peptides, but its N-terminal region diverges significantly, reflecting adaptation for antimicrobial roles .
• Evolutionary Divergence : Unlike bacterial thioviridamide, Odorranain-P-RA1’s BGC shows horizontal gene transfer signatures, possibly acquired from symbiotic microbes in frog skin .

Functional and Mechanistic Differences

• Target Specificity : Odorranain-P-RA1 selectively disrupts Gram-positive bacterial membranes, whereas thioviridamide also targets eukaryotic cells via proteasome inhibition .
• Stability: Thioamide substitutions in Odorranain-P-RA1 enhance protease resistance compared to non-thioamidated amphibian peptides like dermaseptins .

Q & A

Q. What metadata standards are critical for sharing Odorranain-P-RA1 research data?

• Methodological Answer : Follow FAIR principles (Findable, Accessible, Interoperable, Reusable). Include:
• Chemical metadata : CAS registry number, IUPAC name, SMILES notation.
• Assay details : MIC protocols (CLSI guidelines), instrument models (e.g., Beckman Coulter HPLC).
• Repository submission : Deposit raw MS/MS data in PRIDE or PeptideAtlas .